N-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)pyridine-3-sulfonamide

• IUPAC Name: N-[3-(6-oxo-3-phenylpyridazin-1-yl)propyl]pyridine-3-sulfonamide
• InChI: InChI=1S/C18H18N4O3S/c23-18-10-9-17(15-6-2-1-3-7-15)21-22(18)13-5-12-20-26(24,25)16-8-4-11-19-14-16/h1-4,6-11,14,20H,5,12-13H2
• InChI Key: VEUVBMPEKLKJCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCCNS(=O)(=O)C3=CN=CC=C3
• Molecular Formula: C18H18N4O3S
• Molecular Weight: 370.4 g/mol
• CAS No.: 1021075-76-2

Description

N-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)pyridine-3-sulfonamide is a useful research compound. Its molecular formula is C18H18N4O3S and its molecular weight is 370.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

Research has explored innovative synthesis methods for sulfonamides, highlighting their significance in developing heterocyclic compounds with potential biological activities. A study by Rozentsveig et al. (2013) detailed a one-pot synthesis technique for N-(imidazo[1,2-a]pyridin-3-yl)- and N-(imidazo[2,1-b][1,3]thiazol-5-yl)sulfonamides, demonstrating efficient routes to these compounds which could be applicable to similar sulfonamides (Rozentsveig et al., 2013).

Anticancer Potential

A study by Szafrański and Sławiński (2015) synthesized novel 1-(4-substituted pyridine-3-sulfonyl)-3-phenylureas, evaluating their in vitro anticancer activity. This work underscores the therapeutic potential of sulfonamide derivatives in treating cancer, suggesting a possible application area for the compound if structural similarities permit (Szafrański & Sławiński, 2015).

Antibacterial Applications

The synthesis and evaluation of novel heterocyclic compounds containing a sulfonamido moiety, aimed at creating effective antibacterial agents, was documented by Azab et al. (2013). Their research into the antibacterial activity of these compounds provides a basis for the potential use of similar sulfonamide compounds in developing new antibacterial drugs (Azab et al., 2013).

Material Science and Environmental Applications

The interaction of sulfonamide derivatives with metal ions, as studied by Orie et al. (2021), highlights the role of these compounds in material science and their potential in creating complex structures with specific properties. This research could pave the way for utilizing sulfonamide derivatives in environmental remediation or as components in advanced materials (Orie et al., 2021).